Cas no 120532-53-8 (1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7-hexadecyl-)

• Product Name: 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7-hexadecyl-
• CAS No: 120532-53-8
• MF: C₂₈H₅₈N₂O₄
• MW: 486.771129131317
• CID: 1210460
• PubChem ID: 71339760
• Update Time: 2025-04-20

1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7-hexadecyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7-hexadecyl-
• 7-hexadecyl-1,4,10,13-tetraoxa-7,16-diazacyclooctadecane
• 120532-53-8
• DTXSID10767112

• Inchi： 1S/C28H58N2O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-30-19-23-33-27-25-31-21-16-29-17-22-32-26-28-34-24-20-30/h29H,2-28H2,1H3
• InChI Key： NDXDJFGWSMIYDX-UHFFFAOYSA-N
• SMILES： O1CCOCCNCCOCCOCCN(CC1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 486.43994
• Monoisotopic Mass: 486.43965834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 15
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 52.2Ų

Experimental Properties

• PSA: 52.19